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For Researchers, Scientists, and Drug Development Professionals

Abstract
This technical guide provides a comprehensive overview of the methodologies and data

interpretation involved in the structural elucidation of 7-Nonenal, 8-methyl- isomers. Due to the

limited availability of direct studies on this specific compound, this document outlines a

systematic approach based on established analytical techniques for similar long-chain,

branched aldehydes. It covers the application of Gas Chromatography-Mass Spectrometry

(GC-MS), and Nuclear Magnetic Resonance (NMR) spectroscopy for the unambiguous

identification and characterization of the possible isomers. Detailed experimental protocols,

predicted spectroscopic data, and logical workflows are presented to serve as a practical

resource for researchers engaged in the analysis of novel aliphatic compounds.

Introduction
7-Nonenal, 8-methyl- (C10H18O) is a long-chain branched aldehyde.[1] The presence of a

chiral center at the 8-position and a double bond at the 7-position introduces the possibility of

multiple stereoisomers, each potentially exhibiting distinct biological activities and chemical

properties. Accurate structural elucidation is therefore critical for its potential applications in

fields such as flavor chemistry, pheromone research, and as a synthon in drug development.

This guide details the analytical workflow required to isolate, identify, and characterize the

structure of 7-Nonenal, 8-methyl- isomers.
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Predicted Physicochemical Properties
Property Predicted Value

Molecular Formula C10H18O

Molecular Weight 154.25 g/mol

Isomers (R/S) at C8, (E/Z) at C7

Analytical Workflow
The structural elucidation of 7-Nonenal, 8-methyl- isomers would typically follow a multi-step

analytical workflow, beginning with separation and purification, followed by spectroscopic

analysis for structural confirmation.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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